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Compound of Interest

Compound Name: Oleoyl sarcosine

Cat. No.: B089674

Essential Safety and Handling Guide for Oleoyl
Sarcosine

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Oleoyl sarcosine (CAS 110-25-8), a substance recognized for its utility as a
surfactant, emulsifier, and corrosion inhibitor.[1][2][3] Adherence to these procedural steps is
vital for ensuring the safety of researchers, scientists, and drug development professionals in
the laboratory environment.

Hazard Identification and Classification

Oleoyl sarcosine is classified with several hazards that necessitate careful handling.[4][5] It is
harmful if inhaled, causes severe skin irritation, and poses a risk of serious eye damage.[4][5]
Furthermore, it is very toxic to aquatic life.[4][5]
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Hazard Classification Category Hazard Statement
Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled[4][5]
] ] o H315: Causes skin irritation[4]
Skin Corrosion/Irritation Category 2 5]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[4][5]
) H400: Very toxic to aquatic
Acute Aquatic Hazard Category 1

life[4][5]

Physicochemical Properties

Understanding the properties of Oleoyl sarcosine is fundamental to its safe management. It is

a clear, yellow to brown, viscous liquid.[1][6]

Property Value

Molecular Formula C21H39NO3[1][6]

Molar Mass 353.547 g/mol [1][6]

Appearance Clear, yellow to brown, viscous liquid[1][3]
Density 0.95 - 0.961 g/cm3 (at 25°C)[1][3]

Melting Point 0-17.0°C[1][3]

Boiling Point ~397 - 499.4°C[1][3]

Sparsely soluble in water; soluble in many

Solubilit
Y organic solvents[1][6]

Vapor Pressure 4 x 107 hPa (at 20°C)[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The selection of PPE should be
based on a thorough risk assessment of the procedures to be performed.
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Protection Type

Recommended Equipment

Rationale & Best Practices

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a full-face
shield.[5][7]

Essential to prevent contact
that can cause serious eye
damage.[4][5] Ensure
compliance with OSHA 29
CFR 1910.133 or European
Standard EN166.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a fully
buttoned lab coat or

impervious clothing.[5][7][8]

Prevents skin contact, which
causes irritation.[4][5]
Contaminated gloves should
be changed immediately.
Contaminated clothing must be
removed and washed before

reuse.[5]

Respiratory Protection

A vapor respirator or full-face

respirator.[5][7]

Required when working in
areas with inadequate
ventilation or when
mists/vapors may be
generated.[4][5] Handling
should occur in a well-
ventilated area, preferably a

chemical fume hood.[5]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical for safety and

environmental protection.

Handling and Storage Protocol

Handling:

» Ventilation: Always handle Oleoyl sarcosine in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation exposure.[5]
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e Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the prescribed
PPE.[5]

» Aerosol Prevention: Avoid breathing any mist, vapors, or spray that may be generated during
handling.[5][7]

o Hygiene: Wash hands thoroughly with soap and water after handling.[4][5] Do not eat, drink,
or smoke in the work area.[4]

Storage:
o Container: Keep the substance in a tightly closed container.[5][7]
e Location: Store in a cool, dry, and well-ventilated place away from direct sunlight.[5][7]

e Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[3]

[5]

Emergency Procedures

Immediate and appropriate responses to exposure or spills are critical.
First-Aid Measures:

» Eye Contact: Immediately flush eyes cautiously with plenty of clean, fresh water for at least
15 minutes, holding the eyelids apart.[4][5] Remove contact lenses if present and easy to do
s0.[4][5] Seek immediate medical attention from a POISON CENTER or doctor.[4][5]

o Skin Contact: Take off all contaminated clothing immediately.[4] Wash the affected skin with
plenty of soap and water.[4][5] If skin irritation persists, seek medical advice.[5]

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing.[5][7] If the person feels unwell, call a POISON CENTER or doctor.[5]

 Ingestion: Rinse the mouth with water, provided the person is conscious.[4] Do NOT induce
vomiting.[4]

Spill Management:
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» Evacuate: Remove all non-emergency personnel from the spill area.[7]
e Protect: Responders must wear appropriate PPE, including respiratory protection.[4][7]

o Contain: Prevent the spill from spreading or entering drains by covering drains or using
containment bunding.[4][5]

o Clean-Up: Absorb the spill using an inert material such as sand, sawdust, or a universal
binder.[4][5] Collect the absorbed material and place it into a suitable, labeled container for
disposal.[4][7]

« Ventilate: Ensure the affected area is well-ventilated after cleanup.[4]

Disposal Plan

Oleoyl sarcosine and its containers are considered hazardous waste and must be disposed of
accordingly.

o Chemical Disposal: Dispose of the substance through a licensed professional waste disposal
service or at an industrial combustion plant.[4][8] All disposal activities must comply with
federal, state, and local regulations.[5]

e Environmental Protection: Do not allow the substance to be released into the environment or
enter drains and watercourses.[4]

o Packaging Disposal: Contaminated packaging should be handled in the same manner as the
substance itself and disposed of through an approved waste management facility.[4]
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Phase 1: Preparation

Risk Assessment
Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Chemical Fume Hood)

1
Proceed to Handling
|

Phase 2: Hémdling & Experimentation

Weighing & Handling
(Avoid Aerosol Generation)

Y

Perform Experiment
(Maintain Ventilation)
T

1
Experiment Complete

Phase 3: Poslt-Experiment

Decontaminate Surfaces
& Equipment

Segregate & Label

Hazardous Waste

Properly Remove & Dispose
of Contaminated PPE

1
}Ready for Disposal
|

Phase 4: Fihal Disposal

Dispose of Chemical Waste
(Via Licensed Service)

Safe Handling Workflow for Oleoyl Sarcosine

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Oleoyl sarcosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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